Cas no 944517-45-7 (4-Hydroxy(2-methylphenyl)methylbenzonitrile)
944517-45-7 structure
Product Name:4-Hydroxy(2-methylphenyl)methylbenzonitrile
CAS No:944517-45-7
MF:C15H13NO
MW:223.269823789597
MDL:MFCD11096854
CID:1037725
PubChem ID:49963130
Update Time:2025-04-20
4-Hydroxy(2-methylphenyl)methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Hydroxy(o-tolyl)methyl)benzonitrile
- 4-[hydroxy-(2-methylphenyl)methyl]benzonitrile
- 4-[Hydroxy(2-Methylphenyl)Methyl]benzonitrile
- DTXSID70678851
- CS-0211367
- AKOS016843507
- 944517-45-7
- BS-29862
- MFCD11096854
- DB-348804
- 4-Hydroxy(2-methylphenyl)methylbenzonitrile
-
- MDL: MFCD11096854
- Inchi: 1S/C15H13NO/c1-11-4-2-3-5-14(11)15(17)13-8-6-12(10-16)7-9-13/h2-9,15,17H,1H3
- InChI Key: JIGFPFBDFWBPAN-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C#N)=CC=1)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 223.099714038g/mol
- Monoisotopic Mass: 223.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 44Ų
4-Hydroxy(2-methylphenyl)methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H972605-100mg |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile |
944517-45-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | H972605-250mg |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile |
944517-45-7 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | H972605-500mg |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile |
944517-45-7 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | H972605-1g |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile |
944517-45-7 | 1g |
$207.00 | 2023-05-18 | ||
| Alichem | A019094622-10g |
4-(Hydroxy(o-tolyl)methyl)benzonitrile |
944517-45-7 | 95% | 10g |
$570.00 | 2023-08-31 | |
| abcr | AB335976-1 g |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile; 98% |
944517-45-7 | 1 g |
€246.00 | 2023-07-19 | ||
| abcr | AB335976-5 g |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile; 98% |
944517-45-7 | 5 g |
€654.00 | 2023-07-19 | ||
| abcr | AB335976-10 g |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile; 98% |
944517-45-7 | 10 g |
€1,062.00 | 2023-07-19 | ||
| abcr | AB335976-1g |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile, 98%; . |
944517-45-7 | 98% | 1g |
€246.00 | 2025-04-14 | |
| abcr | AB335976-5g |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile, 98%; . |
944517-45-7 | 98% | 5g |
€654.00 | 2025-04-14 |
4-Hydroxy(2-methylphenyl)methylbenzonitrile Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
944517-45-7 (4-Hydroxy(2-methylphenyl)methylbenzonitrile) Related Products
- 101219-71-0(4-(1S)-1-hydroxyethylbenzonitrile)
- 52067-35-3(4-(1-Hydroxyethyl)-benzonitrile)
- 13391-47-4(Benzonitrile,4-(hydroxyphenylmethyl)-)
- 919273-18-0(2,3,9,10-Pentacenetetracarbonitrile, 6,13-dihydro-6-hydroxy-)
- 919273-15-7(2,3,6,7-Anthracenetetracarbonitrile, 9,10-dihydro-9-hydroxy-)
- 202522-03-0(3-Ethyl-4-(hydroxymethyl)benzonitrile)
- 134521-16-7(Bis(4-cyanophenyl)methanol)
- 101219-69-6(4-[(1R)-1-hydroxyethyl]benzonitrile)
- 182964-49-4(2-(1-Hydroxyethyl)benzonitrile)
- 220583-39-1(4-Hydroxy(4-methylphenyl)methylbenzonitrile)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent